Cas no 115172-96-8 (benzyl N-(cyanomethyl)-N-ethylcarbamate)

• Product Name: benzyl N-(cyanomethyl)-N-ethylcarbamate
• CAS No: 115172-96-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 2613510
• PubChem ID: 14023626
• Update Time: 2025-10-28

benzyl N-(cyanomethyl)-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(cyanomethyl)-N-ethylcarbamate
• BENZYL CYANOMETHYLETHYLCARBAMATE
• Benzyl (cyanomethyl)ethylcarbamate
• 115172-96-8
• DTXSID00554457
• EN300-6251951

• Inchi： 1S/C12H14N2O2/c1-2-14(9-8-13)12(15)16-10-11-6-4-3-5-7-11/h3-7H,2,9-10H2,1H3
• InChI Key： QVXHGOBRFWRKPA-UHFFFAOYSA-N
• SMILES： O(C(N(CC#N)CC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(cyanomethyl)-N-ethylcarbamate

Benzyl N-(Cyanomethyl)-N-ethylcarbamate (CAS 115172-96-8): Properties, Applications, and Market Insights

Benzyl N-(cyanomethyl)-N-ethylcarbamate (CAS 115172-96-8) is a specialized organic compound with a unique molecular structure that combines a benzyl group, ethylcarbamate, and cyanomethyl functionality. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical formulations. Researchers and industry professionals frequently search for terms like "benzyl N-(cyanomethyl)-N-ethylcarbamate uses" or "CAS 115172-96-8 synthesis," reflecting growing interest in its potential.

The molecular formula of benzyl N-(cyanomethyl)-N-ethylcarbamate is C₁₂H₁₄N₂O₂, with a molecular weight of 218.25 g/mol. Its structure features a carbamate ester linkage, which contributes to its stability and reactivity profile. The presence of both cyano and carbamate functional groups makes this compound particularly valuable for constructing more complex molecules in medicinal chemistry. Recent studies have explored its role as a building block for heterocyclic compounds, addressing the increasing demand for novel pharmaceutical scaffolds.

In pharmaceutical applications, benzyl N-(cyanomethyl)-N-ethylcarbamate serves as a key intermediate in the synthesis of potential bioactive molecules. The compound's N-ethylcarbamate moiety is particularly interesting to researchers developing prodrug strategies, as evidenced by rising searches for "carbamate prodrug design" and "cyanomethyl derivatives in drug discovery." Its balanced lipophilicity, demonstrated by a calculated logP value of approximately 1.5, makes it suitable for crossing biological membranes while maintaining sufficient water solubility for formulation purposes.

The synthetic versatility of CAS 115172-96-8 extends to materials science, where it has been investigated as a monomer for specialty polymers. The benzyl-protected carbamate group offers selective deprotection possibilities, enabling controlled polymerization processes. This characteristic aligns with current trends in "smart material development" and "controlled release systems," topics that consistently rank high in chemical literature searches. The compound's thermal stability (decomposition temperature >200°C) further enhances its utility in high-temperature applications.

Market analysis reveals growing demand for benzyl N-(cyanomethyl)-N-ethylcarbamate, particularly in Asia-Pacific research hubs. Suppliers have reported increased inquiries matching search terms like "buy benzyl N-(cyanomethyl)-N-ethylcarbamate" and "115172-96-8 suppliers." The compound's price stability and availability in both laboratory and bulk quantities make it attractive for diverse research programs. Quality specifications typically require ≥97% purity by HPLC, with particular attention to residual solvent levels in pharmaceutical-grade material.

From an environmental perspective, benzyl N-(cyanomethyl)-N-ethylcarbamate demonstrates favorable biodegradation characteristics compared to similar synthetic intermediates. Recent lifecycle assessment studies have examined its "green chemistry potential," a trending topic in sustainable chemical research. The compound's relatively low ecotoxicity (as predicted by QSAR models) positions it favorably within the current industry shift toward environmentally benign chemicals.

Handling and storage recommendations for CAS 115172-96-8 follow standard organic compound protocols. The material should be kept in tightly sealed containers under inert atmosphere at 2-8°C for long-term storage. While not hygroscopic, protection from moisture is recommended to maintain optimal stability. These practical considerations frequently appear in searches such as "benzyl carbamate storage conditions" and "handling cyanomethyl compounds," indicating user interest in operational best practices.

Analytical characterization of benzyl N-(cyanomethyl)-N-ethylcarbamate typically employs techniques including NMR spectroscopy (showing characteristic peaks at 7.3-7.4 ppm for aromatic protons), mass spectrometry (M+ peak at 218 m/z), and infrared spectroscopy (notable C=O stretch at ~1700 cm^-1). These analytical parameters help researchers verify compound identity and purity, addressing common quality control queries in pharmaceutical development.

The future outlook for benzyl N-(cyanomethyl)-N-ethylcarbamate appears promising, with patent literature showing increased incorporation into novel synthetic routes. Its combination of stability and reactivity continues to inspire innovative applications, particularly in targeted drug delivery systems. As research into functionalized carbamates expands, this compound is poised to maintain its relevance in cutting-edge chemical development, supported by its unique structural features and proven utility across multiple disciplines.